Broadening of the near-infrared emission band of the Mg2Al4Si5O18:Cr3+ phosphor for illumination emission applications
Journal of Materials Chemistry C Pub Date: 2023-10-07 DOI: 10.1039/D3TC02930A
Abstract
Near-infrared (NIR) emission materials have been widely used in food inspection, spectral analysis, and so on. The broader the emission band of NIR phosphors, the more the components will be detected, making the search for broadband NIR phosphors still under demand. Herein, a broadband NIR phosphor with a FWHM of 259 nm is obtained by adjusting the synthesis temperature, due to the intrinsic advantages of phase transition and microstructure diversity in the Mg2Al4Si5O18 compound. As the sintering temperature increases from 1400 °C to 1460 °C, the partial Mg2Al4Si5O18:Cr3+ sample is transformed from the low temperature phase to the high temperature phase with a broadening of the emission FWHM from 25 nm to 259 nm, which can be attributed to the longer Mg–O bond and the larger volume of the [MgO6] octahedron causing a weaker crystal field after the phase transition. A series of phosphors with different Cr3+ doping concentrations are synthesized at the optimum synthesis temperature of 1450 °C and their properties are studied in detail. The luminescence of Mg2Al4Si5O18:0.005Cr3+ decreases with the increasing temperature, and about 56% is maintained at about 150 °C and the emission peak width still remains at 251 nm. NIR phosphor-converted LEDs (pc-LEDs) with an output power of 6.82 mW and a photoelectric efficiency of 3.82% are achieved. This work provides fresh insight into the exploration of novel Cr3+ ion-based broadband NIR materials for pc-LEDs.
Recommended Literature
- [1] A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly†
- [2] Combined NMR, DFT and X-ray studies highlight structural and hydration changes of [Ln(AAZTA)]− complexes across the series†
- [3] Optimized contaminated land investigation at minimum overall cost to achieve fitness-for-purpose
- [4] From a precursor to an etchant: spontaneous inversion of the role of Au(iii) chloride for one-pot synthesis of smooth and spherical gold nanoparticles†
- [5] Photoresponsive CuS@polyaniline nanocomposites: An excellent synthetic bactericide against several multidrug-resistant pathogenic strains†
- [6] Synthesis, characterization and X-ray crystal structures of cyclam derivatives. Part VI. Proton binding studies of a pyridine-strapped 5,12-dioxocyclam based macrobicycle†‡§
- [7] Asymmetric A–D–π–A-type nonfullerene small molecule acceptors for efficient organic solar cells†
- [8] Superior catalytic performance of a CoOx/Sn–CeO2 hybrid material for catalytic diesel soot oxidation†
- [9] Bioreduction of α-methylcinnamaldehyde derivatives: chemo-enzymatic asymmetric synthesis of Lilial™ and Helional™†
- [10] Contents list
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 18719-24-9
-
CAS no.: 10294-48-1
